Cas no 1331896-18-4 (N-Acetyl-S-(2-hydroxyethyl)-L-cysteine Dicyclohexylammonium Salt)

• Product Name: N-Acetyl-S-(2-hydroxyethyl)-L-cysteine Dicyclohexylammonium Salt
• CAS No: 1331896-18-4
• MF: C₁₉H₃₆N₂O₄S
• MW: 388.565144538879
• CID: 1060051
• PubChem ID: 46780001
• Update Time: 2025-11-06

N-Acetyl-S-(2-hydroxyethyl)-L-cysteine Dicyclohexylammonium Salt Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-S-(2-hydroxyethyl)-L-cysteine Dicyclohexylammonium Salt
• (2R)-2-acetamido-3-(2-hydroxyethylsulfanyl)propanoic acid,N-cyclohexylcyclohexanamine
• (2R)-2-acetamido-3-(2-hydroxyethylsulfanyl)propanoic acid;N-cyclohexylcyclohexanamine
• 1331896-18-4
• L-N-Acetyl-3-[(2-hydroxyethyl)thio]alanine Dicyclohexylammonium Salt; S-(2-Hydroxyethyl)mercapturic Acid Dicyclohexylammonium Salt
• Dicyclohexylamine N-acetyl-S-(2-hydroxyethyl)-L-cysteinate
• DTXSID50675525
• N-Acetyl-S-(2-hydroxyethyl)-L-cysteine--N-cyclohexylcyclohexanamine (1/1)

• Inchi： 1S/C12H23N.C7H13NO4S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-5(10)8-6(7(11)12)4-13-3-2-9/h11-13H,1-10H2;6,9H,2-4H2,1H3,(H,8,10)(H,11,12)/t;6-/m.0/s1
• InChI Key： XLGHARKAPCCVFZ-ZCMDIHMWSA-N
• SMILES： S(CCO)C[C@@H](C(=O)O)NC(C)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 388.24000
• Monoisotopic Mass: 388.23957881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Melting Point: 176-179?C
• PSA: 127.45000
• LogP: 3.77380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives